Cas no 73778-92-4 (6-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 6-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 73778-92-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD20703785
• CID: 554383
• PubChem ID: 45078280
• Update Time: 2025-04-19

6-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3-dihydro-1-methyl-2H-Benzimidazol-2-one
• 2(3)-Benzimidazolone,6-amino-1-methyl- (3CI)
• 2H-Benzimidazol-2-one,6-amino-1,3-dihydro-1-methyl-
• 2H-Benzimidazol-2-one,6-amino-1,3-dihydro-1-methyl-(9CI)
• 6-amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-amino-3-methyl-1H-benzimidazol-2-one
• MFCD20703785
• 6-amino-1-methyl-1,3-dihydro-2h-benzimidazol-2-one
• SCHEMBL2522765
• AS-75417
• 6-Amino-1-methyl-1H-benzo[d]imidazol-2(3H)-one
• 73778-92-4
• EN300-197839
• XVUHURUPLDWHPL-UHFFFAOYSA-N
• 2H-Benzimidazol-2-one, 6-amino-1,3-dihydro-1-methyl-
• 6-Amino-1-methylbenzimidazol-2(3H)-one
• SY292247
• AKOS025287414

• MDL： MFCD20703785
• Inchi： 1S/C8H9N3O/c1-11-7-4-5(9)2-3-6(7)10-8(11)12/h2-4H,9H2,1H3,(H,10,12)
• InChI Key： XVUHURUPLDWHPL-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1C)N

Computed Properties

• Exact Mass: 163.075
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• XLogP3: 0.1